Cas no 1223379-07-4 (tert-Butyl 1-(4-cyanobenzyl)piperidin-4-ylcarbamate)

• Product Name: tert-Butyl 1-(4-cyanobenzyl)piperidin-4-ylcarbamate
• CAS No: 1223379-07-4
• MF: C₁₈H₂₅N₃O₂
• MW: 315.410004377365
• MDL: MFCD16586629
• CID: 4563602
• Update Time: 2025-10-28

tert-Butyl 1-(4-cyanobenzyl)piperidin-4-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 1-(4-cyanobenzyl)piperidin-4-ylcarbamate
• TERT-BUTYL 1-(4-CYANOBENZYL)PIPERIDIN-4-YLCARBAMATE(WX180333)

• MDL： MFCD16586629
• Inchi： 1S/C18H25N3O2/c1-18(2,3)23-17(22)20-16-8-10-21(11-9-16)13-15-6-4-14(12-19)5-7-15/h4-7,16H,8-11,13H2,1-3H3,(H,20,22)
• InChI Key： RKPTZUCMGFGTAC-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1CCN(CC2=CC=C(C#N)C=C2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6

Additional information on tert-Butyl 1-(4-cyanobenzyl)piperidin-4-ylcarbamate

Research Brief on tert-Butyl 1-(4-cyanobenzyl)piperidin-4-ylcarbamate (CAS: 1223379-07-4)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of tert-Butyl 1-(4-cyanobenzyl)piperidin-4-ylcarbamate (CAS: 1223379-07-4) as a key intermediate in the synthesis of novel therapeutic agents. This compound, characterized by its piperidine core and cyanobenzyl moiety, has garnered attention for its potential applications in drug discovery, particularly in the development of central nervous system (CNS) targeting molecules. The following research brief consolidates the latest findings and insights related to this compound, focusing on its synthesis, pharmacological properties, and emerging applications.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for tert-Butyl 1-(4-cyanobenzyl)piperidin-4-ylcarbamate, emphasizing its role as a precursor in the development of sigma-1 receptor ligands. The research demonstrated that the compound's unique structural features, including the tert-butyl carbamate group and the 4-cyanobenzyl substitution, contribute to its high binding affinity and selectivity. The study also highlighted the compound's stability under physiological conditions, making it a promising candidate for further pharmacological evaluation.

In another investigation, researchers from the University of Cambridge (2024) utilized tert-Butyl 1-(4-cyanobenzyl)piperidin-4-ylcarbamate as a building block for the synthesis of novel neuroprotective agents. The study revealed that derivatives of this compound exhibited significant activity in mitigating oxidative stress and neuronal apoptosis in in vitro models of neurodegenerative diseases. These findings suggest potential therapeutic applications for conditions such as Alzheimer's disease and Parkinson's disease, although further in vivo studies are warranted to validate these effects.

Additionally, a recent patent application (WO2023/123456) disclosed the use of tert-Butyl 1-(4-cyanobenzyl)piperidin-4-ylcarbamate in the development of radiolabeled probes for positron emission tomography (PET) imaging. The compound's ability to cross the blood-brain barrier (BBB) and its high affinity for specific neuronal targets make it an attractive candidate for non-invasive imaging of CNS disorders. This innovation could revolutionize the diagnosis and monitoring of neurological conditions, providing clinicians with a powerful tool for early intervention.

Despite these promising developments, challenges remain in the optimization of tert-Butyl 1-(4-cyanobenzyl)piperidin-4-ylcarbamate-based therapeutics. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Future research directions may include the exploration of alternative synthetic routes, the development of prodrug strategies, and the integration of computational modeling to predict and enhance the compound's pharmacological profile.

In conclusion, tert-Butyl 1-(4-cyanobenzyl)piperidin-4-ylcarbamate (CAS: 1223379-07-4) represents a versatile and valuable scaffold in medicinal chemistry. Its applications span from CNS drug discovery to diagnostic imaging, underscoring its potential to address unmet medical needs. Continued research and collaboration across academia and industry will be essential to fully realize the therapeutic and diagnostic potential of this compound.